Cas no 899744-34-4 (N-(2H-1,3-benzodioxol-5-yl)-N'-(3-nitrophenyl)ethanediamide)

• Product Name: N-(2H-1,3-benzodioxol-5-yl)-N'-(3-nitrophenyl)ethanediamide
• CAS No: 899744-34-4
• MF: C₁₅H₁₁N₃O₆
• MW: 329.2643
• CID: 5460480
• Update Time: 2025-06-10

N-(2H-1,3-benzodioxol-5-yl)-N'-(3-nitrophenyl)ethanediamide Chemical and Physical Properties

Names and Identifiers

• N'-(1,3-benzodioxol-5-yl)-N-(3-nitrophenyl)oxamide
• N1-(benzo[d][1,3]dioxol-5-yl)-N2-(3-nitrophenyl)oxalamide
• N-(2H-1,3-benzodioxol-5-yl)-N'-(3-nitrophenyl)ethanediamide
• VU0504192-1

• Inchi： 1S/C15H11N3O6/c19-14(16-9-2-1-3-11(6-9)18(21)22)15(20)17-10-4-5-12-13(7-10)24-8-23-12/h1-7H,8H2,(H,16,19)(H,17,20)
• InChI Key： DUXITSAIYFPNKS-UHFFFAOYSA-N
• SMILES： O1C([H])([H])OC2C([H])=C([H])C(=C([H])C1=2)N([H])C(C(N([H])C1C([H])=C([H])C([H])=C(C=1[H])[N+](=O)[O-])=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 2
• Complexity: 508
• XLogP3: 2
• Topological Polar Surface Area: 123

Additional information on N-(2H-1,3-benzodioxol-5-yl)-N'-(3-nitrophenyl)ethanediamide

Research Briefing on N-(2H-1,3-benzodioxol-5-yl)-N'-(3-nitrophenyl)ethanediamide (CAS: 899744-34-4)

N-(2H-1,3-benzodioxol-5-yl)-N'-(3-nitrophenyl)ethanediamide (CAS: 899744-34-4) is a synthetic compound that has recently garnered attention in the field of chemical biology and medicinal chemistry due to its potential pharmacological properties. This research briefing aims to provide an overview of the latest studies on this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.

Recent studies have highlighted the compound's unique structural features, which include a benzodioxole moiety and a nitro-substituted phenyl ring. These structural elements are known to contribute to its interaction with biological targets, particularly enzymes and receptors involved in inflammatory and neurodegenerative pathways. Researchers have synthesized and characterized this compound using advanced spectroscopic techniques, including NMR and mass spectrometry, to confirm its purity and structural integrity.

In vitro studies have demonstrated that N-(2H-1,3-benzodioxol-5-yl)-N'-(3-nitrophenyl)ethanediamide exhibits moderate inhibitory activity against certain kinases and proteases, which are key players in cell signaling and disease progression. For instance, preliminary data suggest that the compound may inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme implicated in inflammation and pain. These findings position the compound as a potential candidate for further development as an anti-inflammatory agent.

Moreover, computational modeling studies have provided insights into the binding interactions of this compound with its putative targets. Molecular docking simulations reveal that the benzodioxole and nitro-phenyl groups form critical hydrogen bonds and hydrophobic interactions with the active sites of target proteins. These computational findings are supported by experimental data, reinforcing the compound's potential as a lead molecule for drug discovery.

Despite these promising results, challenges remain in optimizing the compound's pharmacokinetic properties, such as solubility and metabolic stability. Current research efforts are focused on derivatizing the core structure to enhance its bioavailability and reduce potential toxicity. Collaborative studies between academic and industrial researchers are underway to explore these modifications and evaluate the compound's efficacy in animal models.

In conclusion, N-(2H-1,3-benzodioxol-5-yl)-N'-(3-nitrophenyl)ethanediamide represents a promising scaffold for the development of novel therapeutic agents. Its unique structural features and preliminary biological activity warrant further investigation to fully elucidate its mechanism of action and therapeutic potential. Future studies should prioritize in vivo evaluations and structure-activity relationship (SAR) analyses to advance this compound toward clinical applications.